Cas no 2309433-23-4 ((6S,8R)-2,8-Dimethyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6-carboxylic acid;hydrochloride)

• Product Name: (6S,8R)-2,8-Dimethyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6-carboxylic acid;hydrochloride
• CAS No: 2309433-23-4
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• CID: 6598067
• PubChem ID: 138991251
• Update Time: 2025-05-20

(6S,8R)-2,8-Dimethyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2309433-23-4
• rac-(6R,8S)-2,8-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride
• Z3626233705
• EN300-6763634
• (6S,8R)-2,8-Dimethyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6-carboxylic acid;hydrochloride

• Inchi： 1S/C10H14N2O2.ClH/c1-6-3-8(10(13)14)5-12-4-7(2)11-9(6)12;/h4,6,8H,3,5H2,1-2H3,(H,13,14);1H/t6-,8+;/m1./s1
• InChI Key： BWKHVUOJDJWOFM-HNJRQZNRSA-N
• SMILES： Cl.OC([C@@H]1CN2C=C(C)N=C2[C@H](C)C1)=O

Computed Properties

• Exact Mass: 230.0822054g/mol
• Monoisotopic Mass: 230.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on (6S,8R)-2,8-Dimethyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6-carboxylic acid;hydrochloride

The Comprehensive Overview of (6S,8R)-2,8-Dimethyl-5,6,7,8-Tetrahydroimidazo[1,2-a]pyridine-6-Carboxylic Acid Hydrochloride (CAS No. 2309433-23-4)

(6S,8R)-2,8-Dimethyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride, commonly referred to as CAS No. 2309433-23-4, is a biologically active compound with significant potential in the field of pharmacology and medicinal chemistry. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a fused imidazo[1,2-a]pyridine ring system with specific stereochemistry at the 6S and 8R positions, along with a carboxylic acid group and a hydrochloride counterion.

The synthesis of CAS No. 2309433-23-4 involves a multi-step process that typically includes the formation of the imidazo[1,2-a]pyridine core followed by functionalization to introduce the methyl groups and the carboxylic acid moiety. Recent advancements in synthetic methodology have enabled more efficient and scalable routes for producing this compound, making it more accessible for research and development purposes.

One of the most notable aspects of CAS No. 2309433-23-4 is its biological activity. Studies have shown that this compound exhibits potent inhibitory effects on certain enzymes and receptors, making it a promising candidate for therapeutic interventions in various disease states. For instance, research has demonstrated its ability to modulate neurotransmitter systems, which could be beneficial in treating neurological disorders such as Parkinson's disease or Alzheimer's disease.

In addition to its pharmacological properties, CAS No. 2309433-23-4 has also been explored for its potential in other areas such as agrochemicals and materials science. Its unique chemical structure allows for versatile applications across different fields. Recent studies have highlighted its role as a lead compound in drug design programs aimed at developing novel therapeutics with improved efficacy and reduced side effects.

The stereochemistry of CAS No. 2309433-23-4, specifically the (6S,8R) configuration, plays a critical role in determining its biological activity. Stereoisomers can exhibit vastly different pharmacokinetic profiles and bioavailability, which underscores the importance of precise synthesis and characterization when working with this compound. Advanced analytical techniques such as NMR spectroscopy and X-ray crystallography are often employed to confirm the stereochemical integrity of this compound.

From an environmental standpoint, CAS No. 2309433-23-4 has been assessed for its potential impact on ecosystems. Research indicates that it has a relatively low environmental footprint due to its rapid degradation under aerobic conditions. However, further studies are needed to fully understand its long-term effects on aquatic and terrestrial ecosystems.

In conclusion, CAS No. 2309433-23-4, or (6S,8R)-2,8-Dimethyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride, represents a valuable addition to the arsenal of compounds available for drug discovery and development. Its unique chemical properties, coupled with its promising biological activity profiles, make it an attractive target for further research and commercialization efforts.